Cas no 2228621-16-5 (5-(2,4-dihydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(2,4-dihydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2228621-16-5
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• CID: 5804484
• PubChem ID: 165844088
• Update Time: 2025-06-11

5-(2,4-dihydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-dihydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-1764790
• 2228621-16-5

• Inchi： 1S/C11H10N2O4/c1-13-10(8(5-12-13)11(16)17)7-3-2-6(14)4-9(7)15/h2-5,14-15H,1H3,(H,16,17)
• InChI Key： XJAHVCBBFUQXCM-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C1=C(C(=O)O)C=NN1C)O

Computed Properties

• Exact Mass: 234.06405680g/mol
• Monoisotopic Mass: 234.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 95.6Ų

Additional information on 5-(2,4-dihydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid

Introduction to 5-(2,4-dihydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2228621-16-5)

5-(2,4-dihydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2228621-16-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This heterocyclic organic molecule has garnered attention due to its structural features and potential biological activities, making it a subject of extensive research in drug discovery and development. The compound belongs to the pyrazole class, which is well-documented for its role in various therapeutic applications.

The molecular structure of 5-(2,4-dihydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid consists of a pyrazole core substituted with a 2,4-dihydroxyphenyl group and a methyl group at the 1-position, with a carboxylic acid functional group at the 4-position. This specific arrangement of functional groups imparts unique chemical and biological properties that have been explored in recent scientific literature.

In recent years, there has been growing interest in pyrazole derivatives due to their versatility as pharmacophores. The presence of hydroxyl groups in the 2,4-dihydroxyphenyl moiety suggests potential interactions with biological targets such as enzymes and receptors. Furthermore, the carboxylic acid group provides opportunities for further derivatization, enabling the synthesis of more complex molecules with tailored properties.

One of the most compelling aspects of 5-(2,4-dihydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid is its potential role in modulating inflammatory pathways. Inflammatory responses are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. Studies have shown that certain pyrazole derivatives can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). The hydroxyl groups in the 2,4-dihydroxyphenyl ring may facilitate hydrogen bonding interactions with these enzymes, leading to potent anti-inflammatory effects.

Additionally, the compound has been investigated for its antioxidant properties. Oxidative stress is another critical factor in the pathogenesis of various diseases, including neurodegenerative disorders and cardiovascular conditions. The hydroxyl groups in the phenyl ring can act as electron donors, neutralizing reactive oxygen species (ROS) and thereby protecting cells from oxidative damage. This antioxidant activity makes 5-(2,4-dihydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid a promising candidate for therapeutic applications aimed at reducing oxidative stress.

Recent research has also explored the antimicrobial potential of this compound. The structural features of 5-(2,4-dihydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid may enable it to interact with bacterial cell walls or disrupt essential metabolic pathways. Such interactions could lead to the development of novel antimicrobial agents capable of combating drug-resistant bacterial strains. This is particularly relevant in an era where antibiotic resistance poses a significant global health challenge.

The synthesis of 5-(2,4-dihydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid involves multi-step organic reactions that highlight the compound's synthetic accessibility. The pyrazole core can be synthesized through various methods, including condensation reactions between hydrazine derivatives and α-haloketones or α-bromoaldehydes. Subsequent functionalization with the 2,4-dihydroxyphenyl group and introduction of the carboxylic acid moiety can be achieved through selective oxidation or carboxylation reactions.

In terms of pharmacokinetic properties, the solubility and bioavailability of 5-(2,4-dihydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid are important considerations for its potential therapeutic use. The presence of multiple hydroxyl groups may enhance water solubility, which is favorable for oral administration or injection. However, further studies are needed to optimize its pharmacokinetic profile and ensure its suitability for clinical applications.

The compound's interaction with biological targets has been studied using computational modeling techniques. Molecular docking simulations have revealed that 5-(2,4-dihydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid can bind to various protein receptors with high affinity. These interactions may underpin its biological activities and provide insights into its mechanism of action. Such computational approaches are increasingly valuable in drug discovery pipelines as they allow researchers to predict binding affinities and optimize lead compounds before experimental validation.

In conclusion,5-(2,4-dihydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2228621-16-5) represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive molecule for developing new therapeutic agents targeting inflammation、oxidative stress、and antimicrobial infections。With continued investigation into its synthesis、pharmacokinetics、and mechanism of action, this compound holds significant promise for advancing our understanding of disease pathogenesis and developing novel treatments.